Cas no 1807125-11-6 (4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-methanol)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-methanol
• CAS No: 1807125-11-6
• MF: C₇H₆F₂INO₂
• MW: 301.029321193695
• CID: 4887102
• Update Time: 2025-10-28

4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-methanol

• Inchi： 1S/C7H6F2INO2/c8-7(9)5-3(10)1-11-4(2-12)6(5)13/h1,7,12-13H,2H2
• InChI Key： GZVFZNAPUHZUPG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CO)C(=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.5
• Topological Polar Surface Area: 53.4

Additional information on 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-methanol

Introduction to 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-methanol (CAS No. 1807125-11-6)

4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-methanol (CAS No. 1807125-11-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-methanol includes a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, and an iodine atom. These functional groups contribute to its distinct chemical properties and biological activities. The presence of the difluoromethyl group, for instance, can enhance the metabolic stability and bioavailability of the compound, making it an attractive candidate for drug design.

Recent studies have highlighted the importance of 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-methanol in the context of medicinal chemistry. One notable application is its use as a building block in the synthesis of more complex molecules with therapeutic potential. For example, researchers have explored its role in the development of inhibitors for specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders.

In a study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-methanol exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The unique combination of functional groups in this compound allowed for enhanced binding affinity and selectivity, which are crucial factors in the design of effective therapeutic agents.

Beyond its potential as an enzyme inhibitor, 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-methanol has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, and compounds with anti-inflammatory activity can play a significant role in their management. Preliminary studies have shown that this compound can modulate inflammatory pathways, suggesting its potential as a lead molecule for developing new anti-inflammatory drugs.

The synthesis of 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-methanol involves several well-established chemical reactions. One common approach is to start with a pyridine derivative and introduce the difluoromethyl group through a suitable electrophilic fluorination reaction. Subsequent steps involve the introduction of the hydroxyl and iodine groups through selective substitution reactions. The overall synthetic route is highly efficient and scalable, making it suitable for large-scale production.

In addition to its therapeutic applications, 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-methanol has also been studied for its potential use as a probe molecule in biological research. Its unique structural features make it an excellent candidate for labeling and imaging studies, where it can help researchers better understand the mechanisms underlying various biological processes.

The safety profile of 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-methanol is another important aspect to consider. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility, which are essential characteristics for any potential drug candidate. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-methanol (CAS No. 1807125-11-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for the development of novel therapeutic agents and research tools. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.